Cas no 92434-82-7 (2,4-dibromo-6-[[(3,5-dibromo-2-hydroxyphenyl)methyl-methylamino]methyl]phenol)
92434-82-7 structure
Product Name:2,4-dibromo-6-[[(3,5-dibromo-2-hydroxyphenyl)methyl-methylamino]methyl]phenol
CAS No:92434-82-7
MF:C15H13Br4NO2
MW:558.885221242905
CID:1972519
PubChem ID:241461
Update Time:2025-04-21
2,4-dibromo-6-[[(3,5-dibromo-2-hydroxyphenyl)methyl-methylamino]methyl]phenol Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dibromo-6-[[(3,5-dibromo-2-hydroxyphenyl)methyl-methylamino]methyl]phenol
- N,N-Bis-(3,5-dibrom-2-hydroxybenzyl)-methylamin
- AC1L67EZ
- CTK5H1259
- NSC48856
- AG-J-60566
- 2,2'-[(methylimino)dimethanediyl]bis(4,6-dibromophenol)
- 92434-82-7
- DTXSID80287074
- NSC-48856
- 2,2'-[(Methylazanediyl)bis(methylene)]bis(4,6-dibromophenol)
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- Inchi: 1S/C15H13Br4NO2/c1-20(6-8-2-10(16)4-12(18)14(8)21)7-9-3-11(17)5-13(19)15(9)22/h2-5,21-22H,6-7H2,1H3
- InChI Key: GPUQTFCKYDVYTD-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(=C1O)CN(C)CC1C=C(C=C(C=1O)Br)Br)Br
Computed Properties
- Exact Mass: 558.76388Da
- Monoisotopic Mass: 554.76798Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 43.7Ų
2,4-dibromo-6-[[(3,5-dibromo-2-hydroxyphenyl)methyl-methylamino]methyl]phenol Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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